Cas no 31684-10-3 (1-Propanone,1-(2-furanyl)-2-[(1-methylethyl)amino]-, hydrochloride (1:1))

1-Propanone,1-(2-furanyl)-2-[(1-methylethyl)amino]-, hydrochloride (1:1) structure
31684-10-3 structure
Product Name:1-Propanone,1-(2-furanyl)-2-[(1-methylethyl)amino]-, hydrochloride (1:1)
CAS No:31684-10-3
MF:C10H16ClNO2
MW:217.692542076111
CID:314013
PubChem ID:208136
Update Time:2025-04-19

1-Propanone,1-(2-furanyl)-2-[(1-methylethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2-furanyl)-2-[(1-methylethyl)amino]-, hydrochloride (1:1)
    • 1-(furan-2-yl)-2-(propan-2-ylamino)propan-1-one,hydrochloride
    • 1-(2-Furyl)-2-(isopropylamino)-1-propanone hydrochloride
    • 1-Propanone, 1-(2-furyl)-2-(isopropylamino)-, hydrochloride
    • (Furyl-2)(alpha-isopropylamino-ethyl)ketone hydrochloride
    • 1-(Furan-2-yl)-2-[(propan-2-yl)amino]propan-1-one--hydrogen chloride (1/1)
    • 31684-10-3
    • DTXSID70953635
    • Inchi: 1S/C10H15NO2.ClH/c1-7(2)11-8(3)10(12)9-5-4-6-13-9;/h4-8,11H,1-3H3;1H
    • InChI Key: NEVDJWAYSTXBFC-UHFFFAOYSA-N
    • SMILES: Cl.O1C=CC=C1C(C(C)NC(C)C)=O

Computed Properties

  • Exact Mass: 217.08708
  • Monoisotopic Mass: 217.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Boiling Point: 268.8°Cat760mmHg
  • Flash Point: 116.4°C
  • PSA: 42.24

1-Propanone,1-(2-furanyl)-2-[(1-methylethyl)amino]-, hydrochloride (1:1) Related Literature

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